Chloroacetyl chloride Chloroacetyl chloride Chloroacetyl chloride appears as a colorless to light yellow liquid with a very pungent odor. Very toxic by inhalation. Corrosive to metals and tissue.
Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).
Chloroacetyl chloride is an acyl halide.
Brand Name: Vulcanchem
CAS No.: 79-04-9
VCID: VC20876666
InChI: InChI=1S/C2H2Cl2O/c3-1-2(4)5/h1H2
SMILES: C(C(=O)Cl)Cl
Molecular Formula: C2H2Cl2O
ClCH2COCl
C2H2Cl2O
Molecular Weight: 112.94 g/mol

Chloroacetyl chloride

CAS No.: 79-04-9

Cat. No.: VC20876666

Molecular Formula: C2H2Cl2O
ClCH2COCl
C2H2Cl2O

Molecular Weight: 112.94 g/mol

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Chloroacetyl chloride - 79-04-9

Specification

Description Chloroacetyl chloride appears as a colorless to light yellow liquid with a very pungent odor. Very toxic by inhalation. Corrosive to metals and tissue.
Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).
Chloroacetyl chloride is an acyl halide.
CAS No. 79-04-9
Molecular Formula C2H2Cl2O
ClCH2COCl
C2H2Cl2O
Molecular Weight 112.94 g/mol
IUPAC Name 2-chloroacetyl chloride
Standard InChI InChI=1S/C2H2Cl2O/c3-1-2(4)5/h1H2
Standard InChI Key VGCXGMAHQTYDJK-UHFFFAOYSA-N
SMILES C(C(=O)Cl)Cl
Canonical SMILES C(C(=O)Cl)Cl
Boiling Point 221 °F at 760 mm Hg (USCG, 1999)
106.0 °C
106 °C
223°F
Colorform Liquid
Colorless liquid
Water-white liquid
Colorless to yellowish liquid.
Flash Point 100 °C (212 °F) - closed cup
Melting Point -8.5 °F (USCG, 1999)
-22.0 °C
-21.7 °C
-21.8 °C
-8.5°F
-7°F

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